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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
In the field of chromatography, the use of standards is fundamental for accurate and

reproducible qualitative and quantitative analysis. Non-polar standards are particularly crucial

in gas chromatography (GC) for the determination of retention indices and as internal

standards for the quantification of non-polar analytes. Cyclooctadecane (C18H36), a cyclic

alkane, serves as an excellent non-polar standard due to its high chemical inertness, thermal

stability, and well-defined chromatographic behavior. Its cyclic structure provides a distinct

retention profile compared to its straight-chain analog, n-octadecane, making it a useful

reference point in complex mixtures.

This document provides detailed application notes and protocols for the utilization of

cyclooctadecane as a non-polar standard in chromatographic applications, specifically

focusing on its role in the calculation of Kovats Retention Indices and as an internal standard

for quantitative analysis.
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Physicochemical Properties of Cyclooctadecane
A thorough understanding of the physicochemical properties of cyclooctadecane is essential

for its effective application as a chromatographic standard.

Property Value Reference

Molecular Formula C₁₈H₃₆ [1][2]

Molecular Weight 252.48 g/mol [1][2][3]

CAS Number 296-18-4 [2]

Appearance White crystalline solid

Melting Point 346 K (73 °C) [4]

Boiling Point
686.70 K (413.55 °C)

(Predicted)
[5]

Solubility

Soluble in non-polar organic

solvents (e.g., hexane,

dichloromethane). Insoluble in

water.

[6]

Chemical Nature
Non-polar, chemically inert

cycloalkane.
[7]

Application Note 1: Determination of Kovats
Retention Indices using Cyclooctadecane
The Kovats Retention Index (I) is a system-independent value that normalizes retention times

of compounds relative to a series of n-alkanes.[8][9] This allows for the comparison of retention

data across different instruments and laboratories.[8] Cyclooctadecane, with its 18 carbon

atoms, can be used as a reference point within the n-alkane series.

Experimental Protocol
1. Preparation of Standard Solutions:
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n-Alkane Standard Mix: Prepare a solution containing a homologous series of n-alkanes

(e.g., C10 to C30) in a suitable non-polar solvent like hexane. The concentration of each n-

alkane should be approximately 50 µg/mL.

Cyclooctadecane Standard Solution: Prepare a separate solution of cyclooctadecane in

hexane at a concentration of 50 µg/mL.

Analyte Solution: Prepare a solution of the analyte(s) of interest in hexane at a concentration

suitable for GC analysis.

2. GC-MS Instrumental Conditions:

Column: A non-polar capillary column, such as a DB-5ms (5% phenyl-methylpolysiloxane), is

recommended.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Injector Temperature: 280 °C.

Oven Temperature Program:

Initial temperature: 80 °C, hold for 2 minutes.

Ramp: 10 °C/min to 300 °C.

Hold: 10 minutes at 300 °C.

Injection Volume: 1 µL.

MS Detector:

Transfer Line Temperature: 290 °C.

Ion Source Temperature: 230 °C.

Scan Range: m/z 40-550.

3. Data Analysis and Calculation:
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Inject the n-alkane standard mix and record the retention times of each n-alkane.

Inject the cyclooctadecane standard solution and the analyte solution separately under the

same chromatographic conditions.

Calculate the Kovats Retention Index (I) for cyclooctadecane and the analyte(s) using the

formula for temperature-programmed gas chromatography[9]:

I = 100 * [n + (t_r(unknown) - t_r(n)) / (t_r(N) - t_r(n))]

Where:

I is the temperature-programmed retention index.

n is the carbon number of the n-alkane eluting before the unknown compound.

N is the carbon number of the n-alkane eluting after the unknown compound.

t_r is the retention time.

Expected Results
The retention time of cyclooctadecane will be observed between that of n-heptadecane (C17)

and n-octadecane (C18). The calculated Kovats Retention Index for cyclooctadecane on a

non-polar column will be close to 1800, though slight variations may occur due to its cyclic

structure.

Compound Retention Time (min)
Calculated Kovats
Retention Index (I)

n-Heptadecane (C17) 15.85 1700

Cyclooctadecane 16.42 1789

n-Octadecane (C18) 16.98 1800

Analyte X 17.55 1865
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Note: The data presented in this table is hypothetical but representative of typical experimental

results.

Workflow for Kovats Retention Index Determination

Prepare n-Alkane, Cyclooctadecane,
and Analyte Standard Solutions

GC-MS Analysis of Standards
and Analyte (separate injections)

Record Retention Times (t_r)

Calculate Kovats Retention Index (I)
using the temperature-programmed formula

Compare Calculated 'I' with
Literature Values for Identification

Click to download full resolution via product page

Kovats Retention Index Determination Workflow

Application Note 2: Cyclooctadecane as an Internal
Standard for the Quantification of Non-Polar
Compounds
An internal standard (IS) is a compound added to a sample in a known concentration to

facilitate the quantification of an analyte.[10][11] Cyclooctadecane is an ideal internal standard

for the GC analysis of non-polar compounds, such as long-chain hydrocarbons or fatty acid
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methyl esters (FAMEs), as it is chemically inert and unlikely to be naturally present in most

samples.

Experimental Protocol
1. Preparation of Solutions:

Internal Standard (IS) Stock Solution: Accurately weigh approximately 25 mg of

cyclooctadecane and dissolve it in 50 mL of hexane to obtain a stock solution of 0.5 mg/mL.

Calibration Standards: Prepare a series of at least five calibration standards by diluting a

stock solution of the target analyte with hexane. The concentration range should encompass

the expected concentration of the analyte in the samples. To each calibration standard, add

the cyclooctadecane IS stock solution to achieve a constant final concentration (e.g., 50

µg/mL).

Sample Preparation: Accurately weigh the sample and dissolve it in a known volume of

hexane. Add the cyclooctadecane IS stock solution to achieve the same final concentration

as in the calibration standards.

2. GC-FID Instrumental Conditions:

Column: A non-polar capillary column, such as a DB-1ms (100% dimethylpolysiloxane), is

suitable.

Carrier Gas: Nitrogen or Helium at a constant flow rate (e.g., 1.2 mL/min).

Injector Temperature: 290 °C.

Detector (FID) Temperature: 300 °C.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute.

Ramp: 15 °C/min to 310 °C.

Hold: 15 minutes at 310 °C.
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Injection Volume: 1 µL.

3. Data Analysis and Quantification:

Inject each calibration standard and sample into the GC-FID system.

Integrate the peak areas of the analyte and cyclooctadecane (IS).

Calculate the response factor (RF) for the analyte relative to the IS using the calibration

standards:

RF = (Area_analyte / Conc_analyte) / (Area_IS / Conc_IS)

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak

area of the IS against the concentration of the analyte.

Determine the concentration of the analyte in the sample using the calibration curve and the

following equation:

Conc_analyte = (Area_analyte / Area_IS) * (Conc_IS / RF)

Expected Quantitative Data
Calibration
Standard

Analyte
Conc.
(µg/mL)

IS Conc.
(µg/mL)

Analyte
Peak Area

IS Peak
Area

Area Ratio
(Analyte/IS)

1 10 50 125,000 630,000 0.198

2 25 50 315,000 628,000 0.502

3 50 50 628,000 632,000 0.994

4 100 50 1,260,000 629,000 2.003

5 200 50 2,510,000 631,000 3.978

Sample Unknown 50 845,000 630,500 1.340

Note: The data presented in this table is hypothetical but representative of typical experimental

results.
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Quantitative Analysis Workflow using an Internal Standard

Solution Preparation

Analysis and Quantification

Prepare Internal Standard (IS)
Stock Solution (Cyclooctadecane)

Spike Calibration Standards and Sample
with a known amount of IS

Prepare Analyte Calibration Standards Prepare Sample Solution

GC-FID Analysis of Standards and Sample

Integrate Peak Areas of
Analyte and IS

Calculate Response Factor (RF)
and Construct Calibration Curve

Determine Analyte Concentration in Sample

Click to download full resolution via product page

Internal Standard Quantitative Workflow

Conclusion
Cyclooctadecane is a versatile and reliable non-polar standard for various chromatographic

applications. Its well-defined chemical and physical properties make it an excellent choice for

the determination of Kovats Retention Indices and as an internal standard for the accurate
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quantification of non-polar analytes. The protocols and data presented in these application

notes provide a comprehensive guide for researchers, scientists, and drug development

professionals to effectively implement cyclooctadecane in their chromatographic

methodologies, thereby enhancing the accuracy and reproducibility of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. environics.com [environics.com]

2. researchgate.net [researchgate.net]

3. Cyclooctadecane (CAS 296-18-4) - Chemical & Physical Properties by Cheméo
[chemeo.com]

4. Lab Chapter 7.2.3 [people.whitman.edu]

5. Video: Internal Standards for Quantitative Analysis [jove.com]

6. Cyclododecane - Wikipedia [en.wikipedia.org]

7. homework.study.com [homework.study.com]

8. Kovats retention index - Wikipedia [en.wikipedia.org]

9. benchchem.com [benchchem.com]

10. Internal Standardization In Chromatography Explained | Internal Std
[scioninstruments.com]

11. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ
Biolabs [mtoz-biolabs.com]

To cite this document: BenchChem. [Cyclooctadecane as a Non-Polar Standard in
Chromatography: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14757594/docs#cyclooctadecane-as-a-
non-polar-standard-in-chromatography-application-notes-and-protocols]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b14757594/docs?utm_src=pdf-body#cyclooctadecane-as-a-non-polar-standard-in-chromatography-application-notes-and-protocols
https://www.benchchem.com/product/b14757594?utm_src=pdf-custom-synthesis#bc-rfq
https://www.environics.com/2024/09/16/how-to-prepare-multi-component-internal-standards-for-gc-calibration/
https://www.researchgate.net/post/How-can-I-calculate-retention-indices-for-identification-of-compounds-using-GC-MS
https://www.chemeo.com/cid/73-820-0/Cyclooctadecane
https://www.chemeo.com/cid/73-820-0/Cyclooctadecane
http://people.whitman.edu/~dunnivfm/C_MS_Ebook/CH7/7_2_3.html
https://www.jove.com/v/10225/internal-standards-for-quantitative-analysis
https://en.wikipedia.org/wiki/Cyclododecane
https://homework.study.com/explanation/calculate-the-kovats-retention-index-for-an-unknown-using-the-following-retention-times-1-3-min-for-ch-4-13-0-min-for-octane-15-7-min-for-the-unknown-and-19-1-min-for-nonane.html
https://en.wikipedia.org/wiki/Kovats_retention_index
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_Gas_Chromatography_Retention_Indices_for_Long_Chain_Alkenes.pdf
https://scioninstruments.com/us/blog/internal-standards-what-are-they-how-do-i-choose-use-and-benefit-from-them/
https://scioninstruments.com/us/blog/internal-standards-what-are-they-how-do-i-choose-use-and-benefit-from-them/
https://www.mtoz-biolabs.com/internal-standard-method-and-calibration-curve-analysis-in-gas-chromatography.html
https://www.mtoz-biolabs.com/internal-standard-method-and-calibration-curve-analysis-in-gas-chromatography.html
https://www.benchchem.com/product/b14757594/docs#cyclooctadecane-as-a-non-polar-standard-in-chromatography-application-notes-and-protocols
https://www.benchchem.com/product/b14757594/docs#cyclooctadecane-as-a-non-polar-standard-in-chromatography-application-notes-and-protocols
https://www.benchchem.com/product/b14757594/docs#cyclooctadecane-as-a-non-polar-standard-in-chromatography-application-notes-and-protocols
https://www.benchchem.com/product/b14757594/docs#cyclooctadecane-as-a-non-polar-standard-in-chromatography-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14757594?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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